Cas no 2248915-07-1 (2,6-Dichloro-N-[3-(5-methyltetrazol-1-yl)phenyl]pyridine-3-carboxamide)

• Product Name: 2,6-Dichloro-N-[3-(5-methyltetrazol-1-yl)phenyl]pyridine-3-carboxamide
• CAS No: 2248915-07-1
• MF: C₁₄H₁₀Cl₂N₆O
• MW: 349.174799442291
• CID: 5453527
• PubChem ID: 136579231
• Update Time: 2025-06-08

2,6-Dichloro-N-[3-(5-methyltetrazol-1-yl)phenyl]pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2,6-Dichloro-N-[3-(5-methyl-1H-tetrazol-1-yl)phenyl]-3-pyridinecarboxamide
• EN300-26602749
• 2,6-Dichloro-N-[3-(5-methyltetrazol-1-yl)phenyl]pyridine-3-carboxamide
• 2,6-dichloro-N-[3-(5-methyl-1H-1,2,3,4-tetrazol-1-yl)phenyl]pyridine-3-carboxamide
• 2248915-07-1
• Z850657518
• AKOS034629608

• Inchi： 1S/C14H10Cl2N6O/c1-8-19-20-21-22(8)10-4-2-3-9(7-10)17-14(23)11-5-6-12(15)18-13(11)16/h2-7H,1H3,(H,17,23)
• InChI Key： FNCNVFDQGAJSHH-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(N=1)Cl)C(NC1=CC=CC(=C1)N1C(C)=NN=N1)=O

Computed Properties

• Exact Mass: 348.0293144g/mol
• Monoisotopic Mass: 348.0293144g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 85.6Ų

Experimental Properties

• Density: 1.57±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 9.65±0.70(Predicted)

Additional information on 2,6-Dichloro-N-[3-(5-methyltetrazol-1-yl)phenyl]pyridine-3-carboxamide

Introduction to 2,6-Dichloro-N-[3-(5-methyltetrazol-1-yl)phenyl]pyridine-3-carboxamide (CAS No. 2248915-07-1)

2,6-Dichloro-N-[3-(5-methyltetrazol-1-yl)phenyl]pyridine-3-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 2248915-07-1, belongs to a class of molecules that exhibit promising properties for further development in medicinal chemistry. The presence of multiple functional groups, including chloro substituents, a pyridine core, and a tetrazole moiety, makes this compound a subject of intense interest for researchers exploring novel therapeutic agents.

The molecular structure of 2,6-Dichloro-N-[3-(5-methyltetrazol-1-yl)phenyl]pyridine-3-carboxamide is characterized by its aromatic system and the incorporation of heterocyclic rings, which are known to contribute to the compound's binding affinity and selectivity towards biological targets. The 5-methyltetrazol-1-yl group is particularly noteworthy, as tetrazole derivatives have been widely studied for their antimicrobial, antiviral, and anti-inflammatory properties. The combination of these structural elements suggests that this compound may exhibit multiple modes of action, making it a valuable candidate for further investigation.

In recent years, there has been a growing interest in developing small-molecule inhibitors that target specific enzymes or receptors involved in disease pathways. The pyridine-3-carboxamide moiety in this compound is a common pharmacophore in drug discovery, known for its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. This feature enhances the compound's potential as an active pharmaceutical ingredient (API) or a key intermediate in the synthesis of more complex molecules.

Current research in medicinal chemistry increasingly emphasizes the importance of structure-activity relationships (SAR) to optimize the pharmacological properties of candidate compounds. The chloro substituents at the 2 and 6 positions of the pyridine ring in 2,6-Dichloro-N-[3-(5-methyltetrazol-1-yl)phenyl]pyridine-3-carboxamide are strategically placed to modulate electronic and steric effects, which can influence binding affinity and metabolic stability. Such modifications are critical for improving drug-like properties, such as solubility, bioavailability, and resistance to enzymatic degradation.

The tetrazole ring is another key feature that contributes to the compound's unique chemical profile. Tetrazoles are known for their ability to act as leaving groups in nucleophilic substitution reactions, making them useful in synthetic chemistry. Additionally, tetrazole derivatives have been reported to exhibit bioactivity against various pathogens due to their ability to disrupt essential metabolic pathways. The presence of a 5-methyltetrazol-1-yl group in this compound may enhance its bioactivity by improving binding interactions with biological targets.

Recent studies have highlighted the potential of 2,6-Dichloro-N-[3-(5-methyltetrazol-1-yl)phenyl]pyridine-3-carboxamide as a lead compound for further development in therapeutic applications. Researchers have demonstrated its efficacy in preclinical models against certain enzymatic targets associated with inflammatory diseases and infectious disorders. The compound's ability to modulate key signaling pathways has been attributed to its dual interaction with both protein and nucleic acid targets. This multifaceted approach makes it an attractive candidate for designing next-generation drugs with improved efficacy and reduced side effects.

The synthesis of 2,6-Dichloro-N-[3-(5-methyltetrazol-1-yl)phenyl]pyridine-3-carboxamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex framework of this molecule efficiently. These synthetic strategies not only facilitate the production of gram-scale quantities but also allow for structural modifications to optimize pharmacological properties.

The pharmacokinetic profile of 2,6-Dichloro-N-[3-(5-methyltetrazol-1-yl)phenyl]pyridine-3-carboxamide is another critical aspect that has been extensively studied. In vitro and in vivo experiments have provided insights into its absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET). These studies have revealed that the compound exhibits favorable pharmacokinetic properties, including reasonable bioavailability and moderate metabolic clearance rates. Such characteristics are essential for ensuring therapeutic efficacy while minimizing potential adverse effects.

The potential therapeutic applications of 2,6-Dichloro-N-[3-(5-methyltetrazol-1-yl)phenyl]pyridine-3-carboxamide span across multiple disease areas. Preliminary data suggest that it may be effective against bacterial infections by inhibiting essential bacterial enzymes or disrupting membrane integrity. Additionally, its structural features make it a promising candidate for developing treatments against viral infections and chronic inflammatory conditions by modulating host-pathogen interactions or inhibiting pro-inflammatory cytokines.

In conclusion,2,6-Dichloro-N-[3-(5-methyltetrazol-1-y l)phenyl]pyridine -3-carboxamide (CAS No .2248915 -07 -1) represents a significant advancement in pharmaceutical research due to its unique structural composition and potential biological activities . Its multifaceted pharmacological profile , coupled with favorable pharmacokinetic properties , positions it as an attractive lead compound for further development . Continued investigation into this molecule holds promise for discovering novel therapeutic agents that address unmet medical needs across various disease indications .